Cas no 397328-79-9 (Benzoic acid,4-(1,3-dioxan-2-yl)-)

Benzoic acid,4-(1,3-dioxan-2-yl)- structure
397328-79-9 structure
Product Name:Benzoic acid,4-(1,3-dioxan-2-yl)-
CAS No:397328-79-9
MF:C11H12O4
MW:208.210583686829
MDL:MFCD18826065
CID:299805
PubChem ID:23510459
Update Time:2025-09-18

Benzoic acid,4-(1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,3-dioxan-2-yl)-
    • 4-(1,3-Dioxan-2-yl)benzoicacid
    • Benzoic acid, 4-(1,3-dioxan-2-yl)- (9CI)
    • JREQKPKQJKBZKO-UHFFFAOYSA-N
    • 4-(1,3-dioxan-2-yl)benzoic acid
    • 397328-79-9
    • SCHEMBL6421056
    • MDL: MFCD18826065
    • Inchi: 1S/C11H12O4/c12-10(13)8-2-4-9(5-3-8)11-14-6-1-7-15-11/h2-5,11H,1,6-7H2,(H,12,13)
    • InChI Key: JREQKPKQJKBZKO-UHFFFAOYSA-N
    • SMILES: O1CCCOC1C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 55.76

Benzoic acid,4-(1,3-dioxan-2-yl)- Pricemore >>

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